Cas no 2228664-79-5 (N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide)

• Product Name: N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide
• CAS No: 2228664-79-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5931712
• PubChem ID: 165782979
• Update Time: 2025-07-21

N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide
• 2228664-79-5
• EN300-1749704

• Inchi： 1S/C12H15NO2/c1-9(8-14)10-4-6-11(7-5-10)12(15)13(2)3/h4-9H,1-3H3
• InChI Key： MCCDAFMARIODSD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C=O)C)N(C)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Additional information on N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide

Comprehensive Overview of N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide (CAS No. 2228664-79-5)

N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide (CAS No. 2228664-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzamide derivative features a dimethylamino group and a propan-2-yl ketone moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's molecular structure (C12H15NO2) offers a balance of hydrophobicity and polarity, which is critical for optimizing drug-likeness and ADME properties. Its ketone functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening. Recent studies highlight its potential in targeting enzyme modulation, particularly in kinase inhibition, a hot topic in oncology and inflammation research. This aligns with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic processes and solvent-free reactions have reduced waste generation during its production, addressing the industry's shift toward sustainable manufacturing. These advancements resonate with the global focus on ESG (Environmental, Social, and Governance) compliance in chemical industries.

From a commercial perspective, the compound is listed in chemical databases like PubChem and Reaxys, often under the long-tail keyword "N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide supplier" or "CAS 2228664-79-5 price." Its applications span pharmaceutical intermediates, material science, and agrochemicals, making it a cross-disciplinary asset. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, a critical factor for end-users in GMP-certified facilities.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its binding affinity to various biological targets, accelerating hit-to-lead optimization. Questions like "How to synthesize N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide?" or "What are the biological activities of CAS 2228664-79-5?" frequently appear in scientific forums, reflecting its relevance in cutting-edge research.

In summary, N,N-dimethyl-4-(1-oxopropan-2-yl)benzamide exemplifies the intersection of structural ingenuity and practical utility. Its adaptability to modern synthetic challenges and alignment with industry trends ensure its continued prominence in both academic and industrial settings. As research progresses, this compound may unlock new avenues in therapeutic development and molecular design.